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Compound of Interest
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Cat. No.: B041473

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methylphosphinicopropionic acid (3-MPPA) is the primary metabolite of glufosinate-
ammonium, a widely used broad-spectrum herbicide.[1][2][3] Understanding the chemical
properties, metabolic pathways, analytical detection methods, and toxicological profile of 3-
MPPA is crucial for researchers, scientists, and professionals involved in drug development,
environmental science, and food safety. This technical guide provides an in-depth overview of
the current scientific knowledge on 3-MPPA.

Chemical and Physical Properties

3-MPPA is a white solid with a molecular formula of C4H904P and a molecular weight of
152.09 g/mol .[3][4] It is a polar compound, a characteristic that influences its environmental
mobility and the analytical methods required for its detection.
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Property Value Reference(s)
3-

Chemical Name (Hydroxymethylphosphinyl)pro  [4]
panoic acid

CAS Number 15090-23-0 [3]

Molecular Formula C4H904P [31[4]

Molecular Weight 152.09 g/mol [3114]

Appearance White Solid [3]
Approximately 95°C

Melting Point PP Y [3]
(decomposes)

Metabolic Pathways

3-MPPA is formed through the metabolism of glufosinate in various organisms, including plants
and soil microorganisms.[2][5][6] The metabolic transformation is a key aspect of the
environmental fate of glufosinate.

Glufosinate Metabolism to 3-MPPA

The biotransformation of glufosinate to 3-MPPA primarily occurs in soil and plants.[5][6] In sail,
microorganisms play a crucial role in the degradation of glufosinate. The process involves
enzymatic reactions such as transamination and deamination.[2]
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Metabolic conversion of glufosinate to 3-MPPA.

Analytical Methodologies

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-_Hydroxymethylphosphinyl_propionic-acid
https://www.echemi.com/products/pd180521105716-3-methylphosphinicopropionic-acid.html
https://www.echemi.com/products/pd180521105716-3-methylphosphinicopropionic-acid.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Hydroxymethylphosphinyl_propionic-acid
https://www.echemi.com/products/pd180521105716-3-methylphosphinicopropionic-acid.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Hydroxymethylphosphinyl_propionic-acid
https://www.echemi.com/products/pd180521105716-3-methylphosphinicopropionic-acid.html
https://www.echemi.com/products/pd180521105716-3-methylphosphinicopropionic-acid.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC184185/
https://pubmed.ncbi.nlm.nih.gov/30408540/
https://www.efsa.europa.eu/sites/default/files/2023-12/minutes-ppr-mammalian-toxicity.pdf
https://pubmed.ncbi.nlm.nih.gov/30408540/
https://www.efsa.europa.eu/sites/default/files/2023-12/minutes-ppr-mammalian-toxicity.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC184185/
https://www.benchchem.com/product/b041473?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The detection and quantification of 3-MPPA in various matrices such as soil, water, and
biological samples present analytical challenges due to its high polarity and lack of a strong
chromophore.[7] Consequently, derivatization is often required, especially for gas
chromatography-based methods.

Common Analytical Techniques

e Gas Chromatography-Mass Spectrometry (GC-MS): This technique often requires a
derivatization step to increase the volatility and thermal stability of 3-MPPA.

e Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): LC-MS/MS is a highly
sensitive and selective method that can often analyze 3-MPPA directly without derivatization,
making it a preferred method for many applications.[7]

Sample Preparation and Derivatization Workflow

A typical workflow for the analysis of 3-MPPA in a complex matrix involves extraction, cleanup,
derivatization (if necessary), and instrumental analysis.
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General analytical workflow for 3-MPPA.
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Parameter GC-MS LC-MSIMS Reference(s)
Derivatization Typically required Often not required [7]

Typical Matrix Serum, Soil Water, Food, Urine [718]
Reported LOD 0.01 mg/L (in blood) 10 ng/L (in water) [7]

Toxicological Profile

Direct and comprehensive toxicological data for 3-MPPA, such as LD50 and NOAEL values,
are not readily available in public literature. Regulatory agencies typically assess the toxicity of
glufosinate's metabolites, including 3-MPPA, as part of the overall risk assessment of the
parent herbicide.

The Joint FAO/WHO Meeting on Pesticide Residues (JMPR) concluded that the toxicity of
glufosinate metabolites, including 3-MPPA, is lower than that of the parent compound,
glufosinate-ammonium.[9] The JMPR established a group Acceptable Daily Intake (ADI) of O-
0.01 mg/kg bw for glufosinate-ammonium and its metabolites (NAG, MPP, and MPA).[1][9]

GHS Hazard Classification

Based on aggregated data from the ECHA C&L Inventory, 3-MPPA has the following GHS
hazard classifications:

Hazard Statement Classification Reference(s)

Harmful if swallowed (Acute
H302 o [4]
toxicity, oral, Category 4)

Causes skin irritation (Skin
H315 o [4]
irritation, Category 2)

Causes serious eye irritation
H319 o [4]
(Eye irritation, Category 2)

Regulatory Status
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Specific regulatory limits for 3-MPPA as a standalone compound are generally not established.
Instead, regulatory bodies like the European Union and the United States Environmental
Protection Agency (EPA) include 3-MPPA within the residue definition of glufosinate for setting
Maximum Residue Limits (MRLS) in food commodities.

e European Union: The EU MRL for glufosinate is defined as the sum of glufosinate isomers,
its salts, 3-MPPA, and N-acetyl-glufosinate (NAG), expressed as glufosinate.[10] For honey,
this MRL is set at 50 ng/g.[9][10]

o United States: The US tolerance for glufosinate in soybeans includes 3-MPPA in its residue
definition.[4]

Environmental Fate

3-MPPA is a product of the environmental degradation of glufosinate. In soil, the degradation of
glufosinate to 3-MPPA is primarily a microbial process.[6][11] The half-life of glufosinate in soil
is relatively short, ranging from 2.30 to 2.93 days in an open field.[11] The formation of 3-MPPA
from glufosinate in soil has been shown to be enantiomer-dependent, with the L-isomer of
glufosinate being preferentially degraded.[6][12]

Conclusion

3-Methylphosphinicopropionic acid is a significant metabolite of the herbicide glufosinate-
ammonium. While its chemical properties and the analytical methods for its detection are well-
documented, specific quantitative toxicological data for 3-MPPA remain limited. Regulatory
assessments consider its toxicity in conjunction with the parent compound, glufosinate, and
have established group ADIs and MRLs that encompass 3-MPPA. For researchers and
professionals in related fields, a thorough understanding of 3-MPPA's formation, detection, and
regulatory context is essential for comprehensive risk assessment and management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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